Cas no 149221-23-8 (3-Cyclohexene-1-carboxylicacid, 6-methyl-4-[(4-methylphenyl)amino]-2-oxo-, ethyl ester)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 6-methyl-4-[(4-methylphenyl)amino]-2-oxo-, ethyl ester
• CAS No: 149221-23-8
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 185752
• PubChem ID: 3073468
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylicacid, 6-methyl-4-[(4-methylphenyl)amino]-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-methyl-4-[(4-methylphenyl)amino]-2-oxo-, ethyl ester
• ethyl 6-methyl-4-(4-methylanilino)-2-oxocyclohex-3-ene-1-carboxylate
• 3-Cyclohexene-1-carboxylic acid, 6-methyl-4-((4-methylphenyl)amino)-2-oxo-, ethyl ester
• 149221-23-8
• Ethyl 6-methyl-4-((4-methylphenyl)amino)-2-oxo-3-cyclohexene-1-carboxylate
• DTXSID00933586

• Inchi： 1S/C17H21NO3/c1-4-21-17(20)16-12(3)9-14(10-15(16)19)18-13-7-5-11(2)6-8-13/h5-8,10,12,16,18H,4,9H2,1-3H3
• InChI Key： OIMCHAPNVXTGQK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=C(CC1C)NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 287.15223
• Monoisotopic Mass: 287.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 413.4°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.568
• PSA: 55.4